Cas no 1685-80-9 ((2E)-3-(2,4-Dimethylphenyl)acrylic Acid)

• Product Name: (2E)-3-(2,4-Dimethylphenyl)acrylic Acid
• CAS No: 1685-80-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00017287
• CID: 41803
• PubChem ID: 13809865
• Update Time: 2025-06-14

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethylphenyl)acrylic acid
• (2E)-3-(2,4-DIMETHYLPHENYL)ACRYLIC ACID
• RARECHEM BK HC T312
• 2,4-Dimethylcinnamic Acid
• (E)-3-(2,4-dimethylphenyl)prop-2-enoic acid
• 3-(2,4-Dimethylphenyl)acrylic acid, 3-(2,4-Dimethylphenyl)prop-2-enoic acid
• 3-(4-Methoxy-1-naphthyl)acrylic acid
• 308336-52-9
• 2.4-Dimethylzimtsaure
• JS-184C
• MFCD00017287
• EN300-323117
• NCGC00337522-01
• A882164
• EN300-24471
• W-205977
• Z2312274886
• SCHEMBL584565
• 2-Propenoic acid, 3-(2,4-dimethylphenyl)-
• AB01328641-02
• CS-0161266
• AKOS000263642
• 1685-80-9
• (E)-3-(2,4-dimethylphenyl)acrylic acid
• (E)-3-(2,4-dimethylphenyl)acrylicacid
• 3-(2,4-Dimethylphenyl)prop-2-enoic acid
• (2E)-3-(2,4-dimethylphenyl)prop-2-enoic acid
• CHEBI:228328
• ALBB-007551
• STK504614
• FD68042
• (2E)-3-(2,4-Dimethylphenyl)acrylic Acid

• MDL： MFCD00017287
• Inchi： 1S/C11H12O2/c1-8-3-4-10(9(2)7-8)5-6-11(12)13/h3-7H,1-2H3,(H,12,13)/b6-5+
• InChI Key： UFSZMHHSCOXWPC-AATRIKPKSA-N
• SMILES： OC(/C=C/C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.118
• Melting Point: 179-180°C
• Boiling Point: 310°Cat760mmHg
• Flash Point: 215°C
• Refractive Index: 1.592
• PSA: 37.30000
• LogP: 2.40120

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2E)-3-(2,4-Dimethylphenyl)acrylic Acid

Comprehensive Analysis of (2E)-3-(2,4-Dimethylphenyl)acrylic Acid (CAS No. 1685-80-9): Properties, Applications, and Industry Trends

The (2E)-3-(2,4-Dimethylphenyl)acrylic Acid (CAS 1685-80-9), a derivative of cinnamic acid, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This α,β-unsaturated carboxylic acid features a trans-configured double bond (2E configuration) and a 2,4-dimethylphenyl substituent, which enhances its reactivity in synthetic applications. Researchers frequently search for "synthesis of (2E)-3-(2,4-dimethylphenyl)acrylic acid" or "CAS 1685-80-9 solubility," reflecting its relevance in organic synthesis and material science.

In recent years, the demand for bioactive intermediates like 1685-80-9 has surged, driven by advancements in drug discovery and agrochemical formulations. Its role as a precursor for UV-absorbing compounds and flavonoid analogs aligns with trends in sustainable chemistry. Notably, queries such as "(2E)-3-(2,4-dimethylphenyl)acrylic acid uses in cosmetics" highlight its potential in personal care products, where it may act as a stabilizer or antioxidant.

From a technical perspective, CAS 1685-80-9 exhibits a melting point range of 160–165°C and moderate solubility in polar organic solvents. Its conjugated π-system enables applications in photopolymerization and OLED materials, topics frequently explored in nanotechnology forums. Analytical methods like HPLC purity testing and NMR characterization are critical for quality control, addressing common user concerns about "how to identify (2E)-3-(2,4-dimethylphenyl)acrylic acid."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper storage conditions (cool, dry environments) are recommended to maintain stability. The compound's low ecotoxicity profile makes it suitable for green chemistry initiatives, resonating with searches for "eco-friendly acrylic acid derivatives."

Future research may explore its structure-activity relationships in medicinal chemistry, particularly for anti-inflammatory agents. As industries prioritize high-purity specialty chemicals, 1685-80-9 remains a compound of interest for both academic and industrial innovators.